Cas no 2306270-97-1 ((4-fluoro-1-methylpiperidin-4-yl)methanamine dihydrochloride)

• Product Name: (4-fluoro-1-methylpiperidin-4-yl)methanamine dihydrochloride
• CAS No: 2306270-97-1
• MF: C₇H₁₇Cl₂FN₂
• MW: 219.13
• MDL: MFCD31742721
• CID: 5095874
• PubChem ID: 89303196
• Update Time: 2026-03-02

(4-fluoro-1-methylpiperidin-4-yl)methanamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (4-fluoro-1-methyl-4-piperidyl)methanamine dihydrochloride
• (4-fluoro-1-methylpiperidin-4-yl)methanamine dihydrochloride
• 1-(4-fluoro-1-methylpiperidin-4-yl)methanamine dihydrochloride
• (4-Fluoro-1-methyl-4-piperidyl)methanamine diHCl
• SCHEMBL14311913
• MFCD31742721
• P20029
• 2306270-97-1
• PB42238
• (4-fluoro-1-methylpiperidin-4-yl)methanamine;dihydrochloride
• EN300-22911302
• starbld0044223
• BS-43597

• MDL： MFCD31742721
• Inchi： 1S/C7H15FN2.2ClH/c1-10-4-2-7(8,6-9)3-5-10;;/h2-6,9H2,1H3;2*1H
• InChI Key： MTZWAMIYSMNXDE-UHFFFAOYSA-N
• SMILES： C(C1(CCN(C)CC1)F)N.Cl.Cl

Computed Properties

• Exact Mass: 218.0752821g/mol
• Monoisotopic Mass: 218.0752821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 108
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.3Ų

Additional information on (4-fluoro-1-methylpiperidin-4-yl)methanamine dihydrochloride

Comprehensive Overview of (4-fluoro-1-methylpiperidin-4-yl)methanamine dihydrochloride (CAS No. 2306270-97-1)

(4-fluoro-1-methylpiperidin-4-yl)methanamine dihydrochloride (CAS No. 2306270-97-1) is a fluorinated piperidine derivative with significant potential in pharmaceutical research and development. This compound, characterized by its unique fluoro-substituted piperidine structure, has garnered attention due to its versatile applications in medicinal chemistry and drug discovery. The presence of the fluorine atom enhances its metabolic stability and bioavailability, making it a valuable intermediate for synthesizing novel therapeutic agents.

The chemical structure of (4-fluoro-1-methylpiperidin-4-yl)methanamine dihydrochloride features a methyl group at the 1-position and a fluorine atom at the 4-position of the piperidine ring. This structural motif is increasingly sought after in the design of CNS-targeting drugs, as it can influence blood-brain barrier permeability and receptor binding affinity. Researchers are particularly interested in its potential role in developing treatments for neurological disorders, a hot topic in modern pharmacology.

In recent years, the demand for fluorinated building blocks like 2306270-97-1 has surged, driven by the pharmaceutical industry's focus on precision medicine and targeted drug delivery. This compound's dihydrochloride salt form offers improved solubility and handling characteristics, addressing common formulation challenges in drug development. Its applications extend to the synthesis of potential GPCR modulators and enzyme inhibitors, areas that dominate current drug discovery pipelines.

The synthesis and characterization of (4-fluoro-1-methylpiperidin-4-yl)methanamine dihydrochloride involve sophisticated organic chemistry techniques, including nucleophilic fluorination and reductive amination. These processes are critical topics in contemporary process chemistry discussions, especially regarding green chemistry approaches to reduce environmental impact. The compound's purity and stability profiles make it suitable for high-throughput screening applications, aligning with the pharmaceutical industry's push toward automated drug discovery platforms.

From a commercial perspective, CAS 2306270-97-1 represents a growing segment in the fine chemicals market, with increasing demand from contract research organizations and pharmaceutical innovators. Its applications in developing next-generation therapeutics position it as a compound of significant interest in the biopharmaceutical sector. The fluorine substitution pattern makes it particularly valuable for creating metabolically stable drug candidates, addressing one of the major challenges in modern drug design.

Quality control of (4-fluoro-1-methylpiperidin-4-yl)methanamine dihydrochloride requires advanced analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets stringent purity standards required for pharmaceutical intermediates. The growing emphasis on quality by design (QbD) principles in chemical manufacturing further highlights the importance of such analytical rigor for this compound.

Storage and handling of 2306270-97-1 follow standard protocols for amine hydrochloride salts, with recommendations for protection from moisture and controlled temperature conditions. These considerations are particularly relevant given the pharmaceutical industry's increasing focus on supply chain integrity and material traceability, topics that frequently appear in regulatory discussions and industry publications.

The potential therapeutic applications of derivatives from (4-fluoro-1-methylpiperidin-4-yl)methanamine dihydrochloride span multiple disease areas, including neurodegenerative disorders and psychiatric conditions. This aligns with current research trends focusing on central nervous system drug development, one of the most active areas in pharmaceutical R&D. The compound's structural features make it particularly suitable for exploring allosteric modulation approaches, a cutting-edge strategy in drug discovery.

In the context of intellectual property landscape, compounds like CAS 2306270-97-1 often serve as key intermediates in patented synthetic routes. This aspect gains importance as pharmaceutical companies increasingly focus on lifecycle management strategies for their drug portfolios. The fluorine substitution pattern offers opportunities for creating novel patentable chemical entities, a crucial consideration in today's competitive pharmaceutical market.

Looking forward, the scientific community anticipates expanded applications for (4-fluoro-1-methylpiperidin-4-yl)methanamine dihydrochloride in fragment-based drug discovery and covalent inhibitor design. These emerging technologies represent the next frontier in medicinal chemistry, addressing challenges in targeting undruggable targets. The compound's versatility positions it as a valuable tool for chemists working at the forefront of these innovative approaches.

For researchers seeking detailed technical information about 2306270-97-1, comprehensive data including spectroscopic characteristics, solubility profiles, and stability data are essential for experimental planning. These parameters are frequently searched in scientific databases, reflecting the compound's growing importance in chemical research. Proper documentation of these properties supports the reproducibility of scientific studies, a critical concern in contemporary research practice.

The environmental profile of (4-fluoro-1-methylpiperidin-4-yl)methanamine dihydrochloride synthesis and its derivatives is becoming an increasingly important consideration, in line with the pharmaceutical industry's commitment to sustainable chemistry practices. This includes evaluating green chemistry metrics and developing eco-friendly synthetic routes, topics that resonate with current regulatory trends and corporate social responsibility initiatives in the chemical sector.